2-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole

• IUPAC Name: 2-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole
• InChI: InChI=1S/C16H16FN5OS/c1-23-12-3-2-4-13-14(12)20-16(24-13)22-7-5-21(6-8-22)15-18-9-11(17)10-19-15/h2-4,9-10H,5-8H2,1H3
• InChI Key: FUISVMSXPBUWJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C4=NC=C(C=N4)F
• Molecular Formula: C16H16FN5OS
• Molecular Weight: 345.4 g/mol
• CAS No.: 2640835-23-8

Description

Chemical Structure and Key Features The compound features a benzothiazole core substituted with a 4-methoxy group and a piperazine ring at position 2.

Molecular Formula: C₁₆H₁₅FN₆OS
Molecular Weight: 358.40 g/mol

Potential Applications Compounds with benzothiazole and piperazine scaffolds are widely explored in medicinal chemistry for their anticancer, antimicrobial, and neuroprotective properties.

Mechanism of Action

Target of Action

Similar compounds have been found to target enzymes involved in the production of pyrimidine.

Mode of Action

The compound is expected to interfere with the production of pyrimidine, a compound that fungi need to make DNA. It does this by blocking an enzyme called dihydroorotate dehydrogenase (DHODH), which is involved in producing pyrimidine.

Biochemical Pathways

The compound affects the biochemical pathway involved in the production of pyrimidine. By blocking the DHODH enzyme, it disrupts the synthesis of pyrimidine, which is crucial for DNA replication. This disruption prevents the fungi from multiplying and spreading.

Result of Action

The result of the compound’s action is the prevention of fungal multiplication and spread. By blocking the production of pyrimidine, the compound inhibits DNA replication in fungi, thereby halting their growth and proliferation.

Comparison with Similar Compounds

Structural Analogues with Benzothiazole-Piperazine-Pyrimidine Frameworks

The following table highlights key structural differences and biological implications:

Compound Name	Structural Features	Unique Substituents	Reported Bioactivity
Target Compound : 2-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole	Benzothiazole, 4-methoxy, piperazine, 5-fluoropyrimidine	5-Fluoro on pyrimidine	Hypothesized anticancer activity (fluorine enhances metabolic stability and target binding)
2-[4-(4-Methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]pyrimidine-4-carbonitrile ()	Benzothiazole, 4-methoxy, piperazine, pyrimidine-4-carbonitrile	Pyrimidine-4-carbonitrile	In vitro anticancer activity (carbonitrile may enhance electrophilicity for enzyme interactions)
2-[4-(6-Cyclopropylpyrimidin-4-yl)piperazin-1-yl]-4-methyl-1,3-benzothiazole ()	Benzothiazole, 4-methyl, piperazine, 6-cyclopropylpyrimidine	Cyclopropyl on pyrimidine	Antibacterial activity (cyclopropyl group may improve membrane penetration)
4-Methyl-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole ()	Benzothiazole, 4-methyl, piperazine, 6-methylpyrimidine	Methyl on pyrimidine and benzothiazole	Antiviral and antipsychotic properties (methyl groups enhance lipophilicity)
[4-(4,6-Difluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-nitrofuran-2-yl)methanone ()	Difluorobenzothiazole, piperazine, nitrofuran	4,6-Difluoro on benzothiazole	Antimicrobial activity (nitrofuran introduces redox-active properties)

Key Structural and Functional Differences

Fluorine vs. Other Substituents: The 5-fluoropyrimidine in the target compound provides strong electronegativity, improving binding affinity to enzymes (e.g., kinases) compared to non-fluorinated analogues like the pyrimidine-4-carbonitrile derivative . In contrast, cyclopropyl () and methyl () substituents prioritize steric effects and lipophilicity, favoring membrane permeability and bacterial target engagement.

Methoxy vs.

Piperazine-Linked Functional Groups :

• 5-Fluoropyrimidine (target) may enable hydrogen bonding with biological targets, while carbonitrile () acts as a hydrogen bond acceptor.
• Nitrofuran () introduces redox activity, enabling reactive oxygen species generation in antimicrobial contexts .

Anticancer Potential

• Fluorinated pyrimidines are established in oncology (e.g., 5-fluorouracil).
• Compared to the carbonitrile analogue (), the fluorine atom may reduce off-target interactions due to its smaller size and higher electronegativity .

Pharmacokinetic Considerations

• ADME profiles (absorption, distribution, metabolism, excretion) remain unstudied for the target compound but are critical for clinical translation .

Antimicrobial Activity

• While the target compound lacks direct antimicrobial data, structurally related compounds with difluorobenzothiazole () or nitrofuran moieties show efficacy against bacterial and fungal pathogens .